Cas no 1807034-98-5 (Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1807034-98-5
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4904496
• Update Time: 2025-06-09

Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9F3N2O2/c1-2-18-9(17)5-8-7(6-15)3-4-16-10(8)11(12,13)14/h3-4H,2,5H2,1H3
• InChI Key： OEKUDMHBAYALPZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=CN=1)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807034-98-5)

Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807034-98-5) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a cyano group and a trifluoromethyl group, which enhance its reactivity and applicability in synthetic chemistry. Researchers often explore its potential as a building block for drug discovery, particularly in the development of small-molecule inhibitors and bioactive intermediates.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate as a subject of significant scientific inquiry. Its structural versatility allows for modifications that align with trends in green chemistry and sustainable synthesis. For instance, the trifluoromethyl group is known to improve metabolic stability and bioavailability, making this compound a focal point for medicinal chemistry applications.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and crop protection. Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate addresses these needs by offering a reliable scaffold for structure-activity relationship (SAR) studies. Its compatibility with cross-coupling reactions and catalyzed transformations further expands its utility in organic synthesis.

From an industrial perspective, the compound’s synthesis and scalability are critical topics. Optimizing yield and purity while minimizing byproducts remains a priority for manufacturers. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control. Additionally, regulatory compliance with REACH and other global standards underscores its safe handling and commercialization.

The rise of AI-driven drug discovery and computational chemistry has also influenced the relevance of Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate. Virtual screening tools often highlight its molecular descriptors, such as logP and polar surface area, to predict drug-likeness. This synergy between experimental and in silico approaches accelerates the identification of novel therapeutic candidates.

Environmental considerations are another key aspect. The compound’s biodegradability and ecotoxicological profile are under scrutiny as industries adopt greener alternatives. Researchers are investigating catalytic methods to reduce waste and energy consumption during its production, aligning with the principles of circular economy.

In summary, Ethyl 4-cyano-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807034-98-5) exemplifies innovation at the intersection of chemical synthesis and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—make it a cornerstone of modern research and development. As scientific and industrial landscapes evolve, this compound will likely remain pivotal in addressing complex challenges across multiple disciplines.